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Compound of Interest

Compound Name: 5'-Demethylaquillochin

Cat. No.: B7982125

An extensive review of publicly available scientific literature and chemical databases reveals a
significant knowledge gap surrounding the discovery and natural source of 5'-
Demethylaquillochin (CAS Number: 305364-91-4). Despite its commercial availability from
several chemical suppliers, no primary research publications detailing its isolation,
characterization, or biological activity could be identified.

This in-depth technical guide aims to consolidate the currently available, albeit limited,
information on 5'-Demethylaquillochin and highlight the existing discrepancies regarding its
natural origin. The content is structured to provide researchers, scientists, and drug
development professionals with a clear understanding of the current state of knowledge and to
identify critical areas for future research.

Conflicting Reports on Natural Source

Information regarding the natural source of 5'-Demethylaquillochin is sparse and
contradictory. Commercial vendor Biosynth describes the compound as a natural alkaloid
derived from the bark of tropical plants belonging to the Aquilaria species.[1] This genus is well-
known for producing agarwood, a resinous heartwood rich in various secondary metabolites. A
comprehensive review of the secondary metabolites isolated from Aquilaria species, however,
does not mention 5'-Demethylaquillochin. The review does list a related compound,
aquillochin, a coumarinolignan isolated from Aquilaria agallocha.[2] It is plausible that 5'-
Demethylaquillochin could be a derivative of aquillochin, but without scientific literature to
support this, the connection remains speculative.
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Adding to the ambiguity, searches for 5'-Demethylaquillochin in connection with fungal
sources, particularly the genus Didymella, which is known for producing a diverse array of
secondary metabolites, yielded no relevant results.[3][4][5][6]

Physicochemical Data

While the discovery and biological context remain elusive, basic physicochemical data for 5'-
Demethylaquillochin are available from chemical suppliers. This information is crucial for any
future research involving this compound.

Property Value Source
CAS Number 305364-91-4 [1]171181[°]
Molecular Formula C20H1809 [1]
Molecular Weight 402.35 g/mol [11[7]

COC1=CC(=CC(=C10)0)C2C
Canonical SMILES (OC3=C4C(=CC(=C302)0C)C  [1]
=CC(=0)04)CO

Postulated Discovery and Characterization
Workflow

Given the absence of a documented discovery process for 5'-Demethylaquillochin, a
generalized workflow for the discovery and characterization of a novel natural product is
presented below. This logical diagram illustrates the typical steps that would have been
necessary for its identification and serves as a roadmap for future investigations.
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A generalized workflow for natural product discovery.
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Future Research Directions

The significant lack of primary data on 5'-Demethylaquillochin presents a unique opportunity
for the scientific community. Key research priorities should include:

» Verification of the Natural Source: A systematic investigation of Aquilaria species is required
to confirm or refute the presence of 5'-Demethylaquillochin. This would involve the
collection of plant material, extraction, and detailed chemical analysis.

o Total Synthesis: In the absence of a confirmed natural source, the total synthesis of 5'-
Demethylaquillochin would provide an unambiguous route to obtaining the pure compound
for further study.

» Biological Screening: A comprehensive biological evaluation of 5'-Demethylaquillochin is
warranted to explore its potential therapeutic applications. Based on the unsubstantiated
claims of its antimicrobial properties, initial screening should focus on a panel of pathogenic
bacteria and fungi.

o Structure-Activity Relationship Studies: Should 5'-Demethylaquillochin exhibit interesting
biological activity, the synthesis and evaluation of analogues would be a crucial step in
understanding its structure-activity relationship and optimizing its therapeutic potential.

Conclusion

5'-Demethylaquillochin remains a chemical entity of significant ambiguity. While its basic
chemical properties are known, its discovery, natural origin, and biological functions are
undocumented in the accessible scientific literature. The conflicting information regarding its
source highlights the need for rigorous scientific investigation to validate its existence as a
natural product and to explore its potential as a bioactive molecule. The workflows and
research directions outlined in this guide provide a framework for future studies that could
finally elucidate the scientific story behind this enigmatic compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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